molecular formula C7H2BrClN2O2 B8582054 3-Bromo-4-chloro-5-nitrobenzonitrile

3-Bromo-4-chloro-5-nitrobenzonitrile

Cat. No.: B8582054
M. Wt: 261.46 g/mol
InChI Key: DUUZTHQVCWSIRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-4-chloro-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C7H2BrClN2O2 and its molecular weight is 261.46 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H2BrClN2O2

Molecular Weight

261.46 g/mol

IUPAC Name

3-bromo-4-chloro-5-nitrobenzonitrile

InChI

InChI=1S/C7H2BrClN2O2/c8-5-1-4(3-10)2-6(7(5)9)11(12)13/h1-2H

InChI Key

DUUZTHQVCWSIRX-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1[N+](=O)[O-])Cl)Br)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

(I1C): DMF (2 mL) was cooled to −20° C. and treated gradually in dropwise manner with oxalyl chloride (0.216 mL, 2.469 mmol). After 10 min, a solution of 3-bromo-4-hydroxy-5-nitrobenzonitrile (200 mg, 0.823 mmol) in DMF (2 mL) was added slowly via syringe while maintaining internal temperature below −10° C. After addition, the mixture was allowed to warm to room temperature and then heated at 100° C. for 1.5 h. The reaction mixture was cooled and poured into ice-water; the solid was collected by filtration, rinsed with water and dried to give 172 mg of 3-bromo-4-chloro-5-nitrobenzonitrile as tan solid. 1H NMR (400 MHz, CHLOROFORM-d) ppm 8.13 (1H, d, J=1.76 Hz), 8.02 (1H, d, J=1.98 Hz)
Quantity
0.216 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Four

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